Cas no 17795-08-3 (L-Cysteine, S-ethyl-,S-oxide)

L-Cysteine, S-ethyl-,S-oxide structure
L-Cysteine, S-ethyl-,S-oxide structure
Product Name:L-Cysteine, S-ethyl-,S-oxide
CAS No:17795-08-3
MF:C5H11NO3S
MW:165.210740327835
CID:140924
PubChem ID:146416
Update Time:2025-04-19

L-Cysteine, S-ethyl-,S-oxide Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, S-ethyl-,S-oxide
    • (2R)-2-amino-3-ethylsulfinylpropanoic acid
    • L-Alanine, 3-(ethylsulfinyl)-
    • 3-(ethylsulfinyl)-L-alanine
    • ethiin
    • S-Ethyl-L-cysteine sulfoxide
    • DTXSID90939012
    • SCHEMBL1647018
    • 3-(Ethanesulfinyl)alanine
    • S-Ethylcysteine sulfoxide
    • 17795-08-3
    • 2-azaniumyl-3-ethylsulfinylpropanoate
    • 3-(Ethylsulfinyl)alanine, 9CI
    • 2-amino-3-ethylsulinylpropanoic acid
    • CHEBI:165858
    • AKOS014777944
    • Alanine, 3-(ethylsulfinyl)-
    • SCHEMBL12086544
    • 2-amino-3-ethylsulfinyl-propanoic acid
    • 2-amino-3-(ethanesulfinyl)propanoic acid
    • Inchi: 1S/C5H11NO3S/c1-2-10(9)3-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10?/m0/s1
    • InChI Key: CSZTZFUEOCFFJH-YGVKFDHGSA-N
    • SMILES: S(CC)(C[C@@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 165.04603
  • Monoisotopic Mass: 165.045964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.6
  • XLogP3: -4

Experimental Properties

  • Density: 1.385
  • Boiling Point: 412.4°Cat760mmHg
  • Flash Point: 203.2°C
  • Refractive Index: 1.57
  • PSA: 80.39

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